Cas no 61735-77-1 (3-fluorobenzo(a,i)pyrene)
3-fluorobenzo(a,i)pyrene structure
Product Name:3-fluorobenzo(a,i)pyrene
3-fluorobenzo(a,i)pyrene Chemical and Physical Properties
Names and Identifiers
-
- 3-fluorobenzo(a,i)pyrene
- BENZO(rst)PENTAPHENE, 3-FLUORO-
- 61735-77-1
- TTM8HG3CNF
- 3-Fluorobenzo(rst)pentaphene
- 5-fluorohexacyclo[10.10.2.02,7.09,23.014,19.020,24]tetracosa-1(23),2(7),3,5,8,10,12,14,16,18,20(24),21-dodecaene
- BRN 1995992
- Benzo[rst]pentaphene, 3-fluoro-
- 3-Fluorobenzo[rst]pentaphene
- 3-fluorodibenzo[ a,i]pyrene
- DTXSID70210735
- Fluorodibenzo[a,i]pyrene, 3-
- 3-Fluorodibenzo[a,i]pyrene
-
- Inchi: 1S/C24H13F/c25-18-7-8-20-17(13-18)12-16-6-5-15-11-14-3-1-2-4-19(14)21-9-10-22(20)24(16)23(15)21/h1-13H
- InChI Key: RFZRVBKLYCYBKA-UHFFFAOYSA-N
- SMILES: FC1C=CC2=C(C=1)C=C1C=CC3=CC4C=CC=CC=4C4=CC=C2C1=C43
Computed Properties
- Exact Mass: 320.10019
- Monoisotopic Mass: 320.100128577g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 0
- Hydrogen Bond Acceptor Count: 1
- Heavy Atom Count: 25
- Rotatable Bond Count: 0
- Complexity: 514
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 7.4
- Topological Polar Surface Area: 0Ų
Experimental Properties
- Density: 1.0597 (rough estimate)
- Boiling Point: 295.93°C (rough estimate)
- Refractive Index: 1.7110 (estimate)
- PSA: 0
3-fluorobenzo(a,i)pyrene Related Literature
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Quan Xiang,Yiqin Chen,Zhiqin Li,Kaixi Bi,Guanhua Zhang,Huigao Duan Nanoscale, 2016,8, 19541-19550
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M. T. Colomer,S. Díaz-Moreno,A. Tamayo,A. L. Ortiz J. Mater. Chem. C, 2018,6, 12643-12651
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Huiying Xu,Lu Zheng,Yu Zhou,Bang-Ce Ye Analyst, 2021,146, 5542-5549
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Patricia A. A. M. Vaz,João Rocha,Artur M. S. Silva New J. Chem., 2016,40, 8198-8201
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Hyejin Moon,Aaron R. Wheeler,Robin L. Garrell,Chang-Jin “CJ” Kim Lab Chip, 2006,6, 1213-1219
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